Cas no 32908-38-6 ((S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine)
32908-38-6 structure
Product Name:(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
CAS No:32908-38-6
MF:C10H13N
MW:147.216922521591
CID:93482
PubChem ID:7058074
Update Time:2025-04-18
(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
- (S)-(-)-1-AMINOTETRALIN
- (S)-(+)-1-AMINOTETRALIN
- (S)-1-AMINOTETRALIN
- (S)-(+)-1-AMINOTETRALINE
- (S)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
- (S)-(1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL)AMINE
- (S)-1,2,3,4-TETRAHYDRO-1-NAPHTHYLAMINE
- A816685
- Q27895862
- (S)-(+)-(1,2,3,4-Tetrahydro-naphthalen-1-yl)amine
- CHEMBL39537
- (+)-1-AMINOTETRALIN
- BDBM50023876
- (S)-(+)-1,2,3,4,-Tetrahydro-1-naphthylamine
- (1S)-1,2,3,4-tetrahydro-1-naphthylamine
- AC-26799
- CS-W008303
- NS00077382
- 32908-38-6
- 1-Aminotetralin, (S)-
- AM20060563
- UNII-CB11LAU5CV
- (1S)-1,2,3,4-TETRAHYDRO-.ALPHA.-NAPHTHYLAMINE
- SCHEMBL44600
- AKOS006341644
- (s)-amino tetralin
- (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, ChiPros(R), produced by BASF, 99%
- (S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
- DTXSID301335744
- (S)-1-Amino-1,2,3,4-tetrahydro-naphthalene
- (S)-1,2,3,4-tetrahydro-naphthaien-1-ylamine
- (1S)-1,2,3,4-tetrahydronaphthalen-1-amine
- F8886-0006
- EC 629-348-7
- J-015082
- 1-NAPHTHALENAMINE, 1,2,3,4-TETRAHYDRO-, (1S)-
- STQ
- EN300-330138
- (S)-1,2,3,4-tetrahydro-1-naphtylamine
- (+)-1,2,3,4-Tetrahydro-1-naphthylamine
- (S)-1,2,3,4-tetrahydronaphthaleneamine
- 23357-52-0
- (1~{S})-1,2,3,4-tetrahydronaphthalen-1-amine
- MFCD00671630
- (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, 97%
- T2878
- (S)-1,2,3,4-tetrahydro-naphthalen-1-ylamine
- CB11LAU5CV
- STR08071
- (1S)-1,2,3,4-tetrahydro-1-naphthalenylamine
- (S)-1-AMINO-1,2,3,4-TETRAHYDRONAPHTHALENE
- JRZGPXSSNPTNMA-JTQLQIEISA-N
- (1S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
- 1-AMINOTETRALIN, (+)-
-
- Inchi: 1S/C10H13N/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7,11H2/t10-/m0/s1
- InChI Key: JRZGPXSSNPTNMA-JTQLQIEISA-N
- SMILES: N[C@@H]1C2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 147.105
- Monoisotopic Mass: 147.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.010
- Boiling Point: 118-120°C 7,6mm
- Flash Point: >110°C
- Refractive Index: 1.565
(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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